1-[4-(1H-imidazol-1-ylmethyl)phenyl]methanamine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
“1-[4-(1H-imidazol-1-ylmethyl)phenyl]methanamine” is a chemical compound with the empirical formula C10H11N3 and a molecular weight of 173.21 . It belongs to the class of organic compounds known as phenylimidazoles, which are polycyclic aromatic compounds containing a benzene ring linked to an imidazole ring through a CC or CN bond .
Molecular Structure Analysis
The molecular structure of “this compound” can be represented by the SMILES stringNCc1ccc(cc1)-n2ccnc2
. The InChI representation is 1S/C10H11N3/c11-7-9-1-3-10(4-2-9)13-6-5-12-8-13/h1-6,8H,7,11H2
.
Scientific Research Applications
Isomorphism in Chemical Structures
Isomorphism in chemical compounds, such as imidazole-4-imines, is an area of study. For instance, compounds with halophenyl groups attached to an imidazole-4-ylmethanimine backbone have been found to exhibit isomorphism, where the crystal structures of these compounds show significant isostructurality. These findings underscore the role of weak interactions in determining crystal packing and structural properties of similar compounds (Skrzypiec, Mazurek, Wagner, & Kubicki, 2012).
Antimicrobial Activity
The synthesis and evaluation of antimicrobial properties of derivatives, such as 1-(1H-benzotriazol-1-yl)-1-substituted phenyl methanamine, highlight their potential in developing new antimicrobial agents. These compounds have shown variable degrees of antibacterial and antifungal activities, suggesting their utility in addressing microbial resistance (Visagaperumal et al., 2010).
Corrosion Inhibition
Research into the use of imidazole derivatives for corrosion inhibition reveals their potential in protecting metals from corrosion. Studies demonstrate that these compounds can significantly enhance corrosion resistance, which is critical in extending the lifespan of metal-based structures and components in corrosive environments (Prashanth et al., 2021); (Costa et al., 2021).
Material Science and Polymers
The development of novel poly(amide-ether)s bearing imidazole pendants showcases the application of imidazole derivatives in synthesizing materials with desirable physical and optical properties. These polymers exhibit high thermal stability and fluorescence, making them suitable for various applications in materials science (Ghaemy, Sharifi, Nasab, & Taghavi, 2013).
Novel Synthesis Methods
Advancements in synthesis methods, such as the one-pot multicomponent reaction for creating substituted imidazopyrazines, demonstrate the versatility and efficiency of utilizing imidazole derivatives in chemical synthesis. These methods enable the production of complex molecules with potential applications in pharmaceuticals and chemical research (Galli et al., 2019).
properties
IUPAC Name |
[4-(imidazol-1-ylmethyl)phenyl]methanamine |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H13N3/c12-7-10-1-3-11(4-2-10)8-14-6-5-13-9-14/h1-6,9H,7-8,12H2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UVIGZMZSEKYQAZ-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1CN)CN2C=CN=C2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H13N3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10429460 |
Source
|
Record name | 1-[4-(1H-imidazol-1-ylmethyl)phenyl]methanamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10429460 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
187.24 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
112086-47-2 |
Source
|
Record name | 1-[4-(1H-imidazol-1-ylmethyl)phenyl]methanamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10429460 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.